Cas no 61204-10-2 (Benzoic acid, 4,4',4''-(trifluoroethylidyne)tris-)

• Product name: Benzoic acid, 4,4',4''-(trifluoroethylidyne)tris-
• CAS No: 61204-10-2
• MF: C₂₃H₁₅O₆F₃
• MW: 444.3568
• CID: 488542
• PubChem ID: 20557376

Benzoic acid, 4,4',4''-(trifluoroethylidyne)tris- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,4',4''-(trifluoroethylidyne)tris-
• 4-[1,1-bis(4-carboxyphenyl)-2,2,2-trifluoroethyl]benzoic acid
• DUOVAVVQXCSHMI-UHFFFAOYSA-N
• DTXSID40608665
• 61204-10-2
• SCHEMBL11358313
• 4,4',4''-(2,2,2-Trifluoroethane-1,1,1-triyl)tribenzoic acid

• Inchi： InChI=1S/C23H15F3O6/c24-23(25,26)22(16-7-1-13(2-8-16)19(27)28,17-9-3-14(4-10-17)20(29)30)18-11-5-15(6-12-18)21(31)32/h1-12H,(H,27,28)(H,29,30)(H,31,32)
• InChI Key： DUOVAVVQXCSHMI-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C(=O)O)C(C2=CC=C(C=C2)C(=O)O)(C3=CC=C(C=C3)C(=O)O)C(F)(F)F

Computed Properties

• Exact Mass: 444.08205
• Monoisotopic Mass: 444.08207268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų
• XLogP3: 5

Experimental Properties

• PSA: 111.9